Cas no 2121514-50-7 (4-Bromo-2-fluoro-3-iodophenylboronic acid)

• Product Name: 4-Bromo-2-fluoro-3-iodophenylboronic acid
• CAS No: 2121514-50-7
• MF: C₆H₄BBrFIO₂
• MW: 344.712636947632
• MDL: MFCD28142602
• CID: 4711046
• Update Time: 2025-06-09

4-Bromo-2-fluoro-3-iodophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-3-iodophenylboronic acid

• MDL： MFCD28142602
• Inchi： 1S/C6H4BBrFIO2/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,11-12H
• InChI Key： UVTARXAYZABXOI-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(B(O)O)=C1F)Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 40.5

Additional information on 4-Bromo-2-fluoro-3-iodophenylboronic acid

Professional Introduction to 4-Bromo-2-fluoro-3-iodophenylboronic Acid (CAS No: 2121514-50-7)

4-Bromo-2-fluoro-3-iodophenylboronic acid, identified by the CAS number 2121514-50-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This borylated aromatic structure, featuring both bromo and fluoro substituents alongside an iodine atom, presents a unique combination of electronic and steric properties that make it a valuable intermediate in synthetic chemistry. The presence of multiple heteroatoms enhances its reactivity, particularly in cross-coupling reactions, which are pivotal in the development of novel therapeutic agents.

The compound's molecular framework, characterized by a benzene ring substituted with bromine at the 4-position, fluorine at the 2-position, and iodine at the 3-position, imparts distinct chemical behavior. The boronic acid functionality at the 3-position is particularly noteworthy, as it serves as a versatile handle for Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in constructing biaryl structures, which are prevalent in many biologically active molecules. The ability to introduce such complex motifs efficiently is a key advantage for medicinal chemists seeking to optimize drug-like properties.

In recent years, the demand for fluorinated and iodinated aromatic compounds has surged due to their enhanced metabolic stability and improved binding affinity towards biological targets. For instance, 4-bromo-2-fluoro-3-iodophenylboronic acid has been explored in the synthesis of kinase inhibitors, where fluorine atoms play a crucial role in modulating receptor interactions. The bromo and iodine substituents further expand its utility, allowing for sequential functionalization through palladium-catalyzed reactions. Such versatility makes it an indispensable tool in modern drug discovery pipelines.

One of the most compelling applications of this compound lies in its use as a precursor for developing targeted cancer therapies. The combination of halogen atoms at strategic positions on the aromatic ring facilitates the construction of highly specific inhibitors. For example, researchers have leveraged 4-bromo-2-fluoro-3-iodophenylboronic acid to synthesize novel small molecules that exhibit potent activity against mutant forms of proteins implicated in oncogenesis. The boronic acid moiety enables post-synthetic modifications, allowing chemists to fine-tune pharmacokinetic profiles and improve therapeutic efficacy.

The role of this compound in materials science is equally noteworthy. Borylated aromatics are increasingly being utilized in the design of organic electronic materials, such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The electron-withdrawing nature of fluorine and iodine enhances charge transport properties, while the boronic acid group provides a site for further chemical modification. Recent studies have demonstrated that derivatives of 4-bromo-2-fluoro-3-iodophenylboronic acid can be incorporated into conjugated polymers that exhibit superior performance in optoelectronic devices.

The synthesis of 4-bromo-2-fluoro-3-iodophenylboronic acid itself presents an intriguing challenge due to the need to introduce three distinct substituents with high regioselectivity. Traditional synthetic routes often involve multi-step sequences that require careful optimization to avoid unwanted side reactions. However, advances in transition-metal catalysis have enabled more streamlined approaches. For instance, palladium-catalyzed borylation followed by halogenation strategies have been employed to construct this core structure efficiently. Such methodologies not only improve yield but also enhance scalability for industrial applications.

From a computational chemistry perspective, understanding the reactivity of 4-bromo-2-fluoro-3-iodophenylboronic acid requires sophisticated modeling techniques. Density functional theory (DFT) calculations have been instrumental in predicting reaction outcomes and elucidating mechanistic pathways. These insights are critical for designing efficient synthetic protocols and predicting the behavior of derived compounds in biological systems. By integrating experimental data with theoretical predictions, researchers can accelerate the discovery process significantly.

The future prospects for 4-bromo-2-fluoro-3-iodophenylboronic acid are promising, given its broad applicability across multiple disciplines. As drug discovery continues to evolve towards more personalized medicine, compounds like this will play an essential role in generating molecular libraries with tailored properties. Similarly, advancements in material science will likely uncover new functions for borylated aromatics beyond traditional applications. The ongoing exploration of its derivatives ensures that this compound will remain at the forefront of chemical innovation for years to come.

In conclusion,4-bromo-2-fluoro-3-iodophenylboronic acid (CAS No: 2121514-50-7) represents a cornerstone molecule in modern synthetic chemistry. Its unique structural features enable diverse applications ranging from pharmaceuticals to advanced materials. As research progresses，this compound will undoubtedly continue to inspire new discoveries，underscoring its importance as a building block for future innovations.